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Compound of Interest

N-(11-Bromoundecyl)carbamic
Compound Name:
acid tert-butyl ester

CAS No.: 463930-53-2

Cat. No.: B3138678

Get Quote

Part 1: Executive Summary & Chemical Identity

Long-chain amino alkyl bromides (e.g., 11-aminoundecyl bromide, 12-aminododecyl bromide)
represent a unique class of bifunctional building blocks. They possess a lipophilic alkyl tail, a
reactive electrophilic head (alkyl bromide), and a nucleophilic tail (amine).

The Critical Distinction: These compounds exist in two distinct states with radically different
stability profiles.

« State A (Salt Form): Typically supplied as the Hydrobromide (HBr) salt. In this state, the
amine is protonated (

), rendering it non-nucleophilic. The compound is a stable solid.

+ State B (Free Base): If neutralized, the free amine (

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3138678#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3138678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

) becomes a potent nucleophile. Because the molecule also contains a leaving group
(Bromide), it can react with itself (cyclization) or neighbors (polymerization).

Warning:Never store these compounds as the free base. They must be generated in situ and

used immediately.

hvsical & Chemical ies ( ive)

Property Description

Implications for Handling

White to off-white crystalline

Physical State
powder (HBr salt).[1]

Dust hazard; inhalation risk.[1]

[2](3]

Soluble in polar solvents

Readily penetrates biological

Solubility

(MeOH, Water, DMSO). membranes.

o Alkylating agent; susceptible to  Moisture sensitive; DNA

Reactivity ) . . .

hydrolysis. interaction potential.

o ] Must be stored in desiccated
Hygroscopicity Moderate to High. -
conditions.[3][4]
) Exists as cation at

pKa ~10.5 (Amine).

physiological pH.

Part 2: Hazard Profiling & Toxicology

To handle these compounds safely, one must understand the Dual-Threat Mechanism. Unlike

simple solvents, these molecules attack biological systems on two fronts simultaneously.

The Mechanisms of Toxicity

 Membrane Disruption (Surfactancy): The long alkyl chain acts as a lipid tail, while the

charged ammonium head acts as a polar group. This surfactant structure allows the

molecule to intercalate into cell membranes, causing destabilization and lysis.

o Alkylation (Genotoxicity): The alkyl bromide end is a soft electrophile. It can undergo

reactions with biological nucleophiles (DNA bases, Cysteine thiols in proteins), leading to

cellular damage or sensitization.
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Visualization: The Dual-Threat Pathway
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Amino Alkyl Bromide

Figure 1: The dual mechanism of action showing surfactant-mediated membrane entry followed
by potential alkylation events.

GHS Classification (Composite)

Based on analogs (e.g., Dodecyltrimethylammonium bromide, 11-bromoundecyl derivatives).
e Signal Word: DANGER

o H314/H315: Causes skin irritation/burns (concentration dependent).

o H318: Causes serious eye damage.[2][5]

o H335: May cause respiratory irritation.[5][6][7]

e H410: Very toxic to aquatic life with long-lasting effects.[7]

Part 3: Storage, Stability & The "Runaway Train"

The most common failure mode in handling these compounds is inadvertent polymerization. If
the HBr salt is neutralized (e.g., by basic impurities in a solvent or improper washing), the
"Runaway Train" of intermolecular alkylation begins.

Degradation Workflow
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Figure 2: Stability pathways. The HBr salt is the only stable storage form. Moisture or base
exposure triggers irreversible degradation.

Storage Protocol[2]

o Temperature: Store at -20°C. Low temperature kinetically inhibits hydrolysis and
polymerization.

e Atmosphere: Store under Argon or Nitrogen.

o Container: Amber glass (bromide is light sensitive). Cap must be taped with Parafilm to
prevent moisture ingress.

Part 4: The Self-Validating Handling System

Do not rely on "standard lab practice." Use this self-validating workflow to ensure the
compound is safe to use before you commit it to a reaction.

Personal Protective Equipment (PPE) Matrix
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Component Recommendation Rationale

Double-gloving: Nitrile (Outer) Alkyl bromides can permeate
Gloves + Laminate (Inner) if handling thin nitrile. Double gloving

solutions. provides a breakthrough buffer.

Fume hood required. _ _
_ o Dust is a potent respiratory
Respiratory N95/P100 if weighing open o .
irritant and sensitizer.
powder.

] Corrosive potential to cornea,;
Chemical Splash Goggles.[2] ] o
Eyes 5] safety glasses are insufficient

for powders.

The "Salt Check" Protocol (Pre-Experiment)

Before using a stored batch, perform this 5-minute validation:

 Visual Inspection: The powder should be white/crystalline. Yellowing or "gumming" indicates
free-base formation and oxidation.

¢ Solubility Test: Take 5 mg of sample. Add 1 mL of Water.

o Pass: Dissolves clearly (Salt form).

o Fail: Cloudy or insoluble precipitate (Polymerized material).
e pH Check: Touch the aqueous solution to pH paper.

o Pass: pH ~4-5 (Acidic, indicating HBr salt).

o Fail: pH > 7 (Free amine present, degradation imminent).

Reaction Setup (Synthesis Guide)

When using these as intermediates (e.g., grafting to a surface):

o Dissolve the Salt First: Dissolve the HBr salt in the solvent (e.g., DMF, DMSO).
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e Add Base Last: Only add the base (e.g., Triethylamine, Carbonate) immediately before the
coupling event.

o Concentration: Keep concentration low (<0.1 M) if trying to avoid polymerization, or use a
large excess of the capture nucleophile.

Part 5: Emergency Response & Disposal
Spill Management

o Solid Spill: Do not sweep (creates dust). Cover with wet paper towels (dampened with weak
acetic acid to ensure amine protonation), then wipe up.

» Solution Spill: Absorb with vermiculite. Treat the waste as Halogenated Organic Waste.

First Aid

» Skin Contact: Wash immediately with soap and water for 15 minutes. Note: Do not use
alcohol/ethanol; it may enhance skin penetration of the lipophilic chain.

o Eye Contact: Rinse for 15 minutes. Seek ophthalmologist support immediately (cationic
surfactants cause rapid corneal clouding).

Disposal (Aquatic Stewardship)

Critical: These compounds are highly toxic to aquatic life (H410).
e Never pour down the drain.
e Segregate as "Halogenated Organic - Toxic".

o Label clearly with "Quaternary/Amine Surfactant” to alert waste handlers of foaming
potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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